3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
JNJ-DGAT2-A is a DGAT2-selective inhibitor. Diacylglycerol acyltransferase (DGAT) catalyzes the final step in triglyceride (TG) synthesis. JNJ-DGAT2-A dose-dependently inhibited the generation of the three major TG species in HepG2 cells.
Brand Name:
Vulcanchem
CAS No.:
1962931-71-0
VCID:
VC0531359
InChI:
InChI=1S/C24H16BrFN4O2S/c25-18-11-16(14-27)5-6-20(18)32-21-7-4-15(12-19(21)26)13-22-23(31)30-24(33-22)29-10-8-17-3-1-2-9-28-17/h1-7,9,11-13H,8,10H2,(H,29,30,31)/b22-13-
SMILES:
C1=CC=NC(=C1)CCN=C2NC(=O)C(=CC3=CC(=C(C=C3)OC4=C(C=C(C=C4)C#N)Br)F)S2
Molecular Formula:
C24H16BrFN4O2S
Molecular Weight:
523.3804
3-Bromo-4-[2-fluoro-4-[[4-oxo-2-[[2-(pyridin-2-yl)ethyl]amino]-1,3-thiazol-5-(4H)ylidene]methyl]phenoxy]benzonitrile
CAS No.: 1962931-71-0
Cat. No.: VC0531359
Molecular Formula: C24H16BrFN4O2S
Molecular Weight: 523.3804
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | JNJ-DGAT2-A is a DGAT2-selective inhibitor. Diacylglycerol acyltransferase (DGAT) catalyzes the final step in triglyceride (TG) synthesis. JNJ-DGAT2-A dose-dependently inhibited the generation of the three major TG species in HepG2 cells. |
|---|---|
| CAS No. | 1962931-71-0 |
| Molecular Formula | C24H16BrFN4O2S |
| Molecular Weight | 523.3804 |
| IUPAC Name | 3-bromo-4-[2-fluoro-4-[(Z)-[4-oxo-2-(2-pyridin-2-ylethylimino)-1,3-thiazolidin-5-ylidene]methyl]phenoxy]benzonitrile |
| Standard InChI | InChI=1S/C24H16BrFN4O2S/c25-18-11-16(14-27)5-6-20(18)32-21-7-4-15(12-19(21)26)13-22-23(31)30-24(33-22)29-10-8-17-3-1-2-9-28-17/h1-7,9,11-13H,8,10H2,(H,29,30,31)/b22-13- |
| Standard InChI Key | ZFRHAMOJHTZHLT-XKZIYDEJSA-N |
| SMILES | C1=CC=NC(=C1)CCN=C2NC(=O)C(=CC3=CC(=C(C=C3)OC4=C(C=C(C=C4)C#N)Br)F)S2 |
| Appearance | Solid powder |
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